Phenol, 4-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]-

• CAS No.: 89765-31-1
• Molecular Formula: C24H26O2
• Molecular Weight: 346.5 g/mol
• IUPAC Name: 4-[2-methyl-5-(3-phenoxyphenyl)pentan-2-yl]phenol
• InChI: InChI=1S/C24H26O2/c1-24(2,20-13-15-21(25)16-14-20)17-7-9-19-8-6-12-23(18-19)26-22-10-4-3-5-11-22/h3-6,8,10-16,18,25H,7,9,17H2,1-2H3
• InChI Key: HDRBIJDBWJTWNU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCC1=CC(=CC=C1)OC2=CC=CC=C2)C3=CC=C(C=C3)O

Description

Phenol, 4-[1,1-dimethyl-4-(3-phenoxyphenyl)butyl]- is a useful research compound. Its molecular formula is C24H26O2 and its molecular weight is 346.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.0 g of 1-(3-phenoxyphenyl)-4-(4-methoxyphenyl)-4-methylpentane, 30 ml of 47% hydrobromic acid and 30 ml of acetic acid was heated under reflux for 8 h. After cooling to room temperature, the reaction mixture was poured into water. After extraction with benzene, the benzene solution was washed with water and dried. Benzene was distilled off under reduced pressure and the obtained oily product was purified according to column chromatography (silica gel, developer: benzene) to obtain 4.2 g of 1-(3-phenoxyphenyl)-4-(4-hydroxyphenyl)-4-methylpentane.